Output Power Gain vs. Pure Neon Buffer Gas
In a direct head-to-head comparison using an XeCl excimer laser, replacing pure neon buffer gas with a helium-neon mixture (30% He, 70% Ne by volume) increased laser output power by up to 30% at constant gas pressure and excitation voltage [1]. Pure helium buffer gas alone yielded only 60–70% of the power achieved with pure neon, while the He-Ne mixture with 20% He matched the output power of 100% neon at substantially reduced gas cost [1]. This non-linear synergistic effect of the He-Ne mixture cannot be replicated by either pure gas alone.
| Evidence Dimension | Laser output power (relative to pure neon baseline) |
|---|---|
| Target Compound Data | He-Ne buffer gas mixture (30% He / 70% Ne): 130% output power vs. pure neon baseline; 20% He mixture: ~100% of pure neon output |
| Comparator Or Baseline | Pure neon buffer gas: 100% output power (baseline); Pure helium buffer gas: 60–70% output power |
| Quantified Difference | +30% power increase with 30% He mixture vs. pure neon; +43–67% power increase vs. pure helium |
| Conditions | XeCl excimer laser; constant gas pressure and excitation voltage; buffer gas mixtures from 0–40% helium (balance neon) |
Why This Matters
For excimer laser users, a He-Ne buffer gas mixture provides neon-equivalent output power at significantly lower gas cost (helium being substantially cheaper than neon), delivering a direct procurement cost advantage without sacrificing laser performance.
- [1] European Patent EP0565242A1. Buffer gas for excimer lasers comprising helium-neon mixture. Filed 1993-04-06. View Source
